Cas no 221202-34-2 (2,3-Difluoro-6-methoxybenzonitrile)

2,3-Difluoro-6-methoxybenzonitrile Properties

Names and Identifiers

• 2,3-Difluoro-6-methoxybenzonitrile
• 2,3-difluoro-6-methoxy-benzonitrile
• SCHEMBL186647
• AC-26128
• 221202-34-2
• AKOS015957030
• MFCD04116019
• 2, 3-difluoro-6-methoxybenzonitrile
• A21160
• FT-0693078
• DTXSID30397177
• JS-4352
• CS-0105537
• AOINHYTZCDVZGW-UHFFFAOYSA-N
• SY067204
• DB-019733
• +Expand

• MDL： MFCD04116019
• InChIKey： AOINHYTZCDVZGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5F2NO/c1-12-7-3-2-6(9)8(10)5(7)4-11/h2-3H,1H3
• SMILES： COC1=CC=C(C(=C1C#N)F)F

Computed Properties

• Exact Mass: 169.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.034
• Heavy Atom Count: 12
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 33A^2

Experimental Properties

• LogP: 1.84508
• PSA: 33.02000
• Refractive Index: 1.485
• Boiling Point: 243.8±35.0 °C at 760 mmHg
• Melting Point: 79-82℃
• Flash Point: 101.3±25.9 °C
• Color/Form: No data available
• Density: 1.27

2,3-Difluoro-6-methoxybenzonitrile Security Information

• Safety Term：6.1
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1
• Hazardous Material transportation number：UN3439
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Ambient temperatures.
• PackingGroup：III
• Signal Word：warning
• HazardClass：6.1

2,3-Difluoro-6-methoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides